Cas no 1956328-40-7 (1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one)

• Product Name: 1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one
• CAS No: 1956328-40-7
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 4779873
• Update Time: 2023-08-17

1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one

• Inchi： 1S/C8H9ClN2O/c1-5(2)8(12)6-3-7(9)11-4-10-6/h3-5H,1-2H3
• InChI Key： GKZNJHAPNLQDCD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(C)C)=O)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 42.8